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Compound of Interest

Compound Name: Mercaptosuccinic acid

Cat. No.: B166282 Get Quote

An In-depth Technical Guide to the Safety and Handling of Mercaptosuccinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for mercaptosuccinic
acid (also known as thiomalic acid), tailored for laboratory and drug development

environments. The following sections detail the hazards, protective measures, emergency

procedures, and physical and toxicological properties of this compound.

Hazard Identification and Classification
Mercaptosuccinic acid is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

[5]

GHS Hazard Statements:

H302: Harmful if swallowed[2][3][4][5]

H315: Causes skin irritation[2][3][4][5]

H319: Causes serious eye irritation[2][3][4][5]

H335: May cause respiratory irritation[2][3][4][5]
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Signal Word: Warning[1][3][4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of mercaptosuccinic acid is

presented in the table below.

Property Value Source

Synonyms Thiomalic acid [1][3][7]

CAS Number 70-49-5 [1][2][3][7]

Molecular Formula C4H6O4S [3]

Molecular Weight 150.15 g/mol [8]

Appearance White crystalline powder [3][7]

Odor Sulfidic, rotten-egg like [3][7]

Solubility Water soluble [3]

Toxicological Data
The primary route of acute toxicity is ingestion. The following table summarizes the available

toxicological data.

Test Species Route Value Source

LD50 Rat Oral 800 mg/kg [9]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated beyond standardized tests.[4] No component of this product

present at levels greater than or equal to 0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC or OSHA.[4][9]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.
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Engineering Controls
Work in a well-ventilated place.[8]

Ensure adequate ventilation, especially in confined areas.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[9]

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a typical PPE selection workflow.
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Risk Assessment

PPE Selection

Verification & Use

Start: Handling Mercaptosuccinic Acid

Assess Task-Specific Risks
(e.g., weighing, dissolution)

Potential for Exposure?
(dust, splash)

Eye/Face Protection:
Safety glasses with side-shields (EN166)

or chemical safety goggles.

Always

Skin Protection:
Chemical-resistant gloves (EN 374)

and lab coat.

Always

Respiratory Protection:
Required if dust is generated.

Use P95 (US) or P1 (EU) respirator.

If dust/aerosol is generated

Inspect PPE before use.

Properly don PPE.

Properly doff and dispose of
contaminated PPE.

Wash hands after handling.

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling

mercaptosuccinic acid.

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or

appropriate government standards like NIOSH (US).[9][10]

Skin Protection: Handle with chemical-impermeable gloves that have been inspected prior to

use.[8][9] A lab coat or other protective clothing is also required.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator. For

nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is

recommended. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges.[4][9]

General Hygiene and Handling Practices
Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][9]

Do not eat, drink, or smoke when using this product.[1][2][9]

Wash hands and any exposed skin thoroughly after handling.[1][2][9]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8][9]

Store locked up.[2][9]

Incompatible Materials: Strong oxidizing agents and strong bases.[1]

First Aid Measures
Immediate medical attention is recommended in case of exposure. The following decision tree

outlines the appropriate first aid response.
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Exposure to Mercaptosuccinic Acid

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get medical attention.

1. Wash off immediately with plenty of water for at least 15 minutes.
2. Remove contaminated clothing.

3. If irritation persists, call a physician.

1. Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
2. Remove contact lenses, if present.

3. Get medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Get medical attention if symptoms occur.

Click to download full resolution via product page

Caption: Decision tree for first aid measures based on the route of exposure.

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][8][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. If skin irritation persists, consult a

physician.[1][8][9]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][8][9]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Never give anything by mouth to an unconscious person. Call a physician or

Poison Control Center immediately.[1][8][9]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation and breathing dust or vapors. Evacuate personnel to safe areas.[1][8]
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[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8][9]

Methods for Containment and Cleaning Up: Sweep up and shovel the material into suitable,

closed containers for disposal. Avoid creating dust.[1][9]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides (CO, CO2) and sulfur oxides.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][7][9]

Experimental Protocol: Standard Safe Handling in a
Laboratory Setting
The following workflow outlines a generalized protocol for safely handling mercaptosuccinic
acid in a research setting.
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Preparation

Handling Procedure

Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Engineering Controls
(Fume Hood, Ventilation)

Select and Inspect PPE

Don Appropriate PPE

Weigh/handle solid acid in a fume hood
to minimize dust exposure.

Keep container tightly closed when not in use. Use non-sparking tools.

Decontaminate work surfaces.

Properly doff and dispose of
contaminated gloves and PPE.

Store acid in a designated, cool, dry,
well-ventilated, and locked area.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A generalized experimental workflow for the safe handling of mercaptosuccinic acid.
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This protocol is a general guideline. Specific experimental procedures may require additional

safety precautions. Always refer to your institution's safety policies and the most current Safety

Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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